
Essential Safety and Logistical Information for
Handling Regaloside D

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Regaloside D

Cat. No.: B12413871 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety in the

laboratory is paramount. This document provides essential guidance on the safe handling and

disposal of Regaloside D, a phenylpropanoid isolated from Lilium Longiflorum.[1][2][3] Due to

the absence of a specific Safety Data Sheet (SDS), a precautionary approach is mandated,

treating Regaloside D as a substance with potential toxicity.

Quantitative Data Summary
The following table summarizes the known quantitative data for Regaloside D.

Property Value Source

Molecular Formula C18H24O10 [1]

Molecular Weight 400.4 g/mol [1]

CAS Number 120601-66-3 [1]

Predicted Relative Density 1.51 g/cm³ [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (In Solvent) -80°C for up to 1 year [1]
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Given the unknown toxicity profile of Regaloside D, a comprehensive PPE strategy is crucial to

minimize exposure. The following PPE is mandatory when handling this compound.

Core PPE Requirements:

Gloves: Chemical-resistant gloves are required. Disposable nitrile gloves may offer sufficient

short-term protection, but it is advisable to consult the glove manufacturer's chemical

resistance guide.[4] Always inspect gloves for any signs of degradation or puncture before

use and replace them immediately if compromised or after any contact with the substance.

Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z.87.1 1989

standard are essential.[4] A face shield should be worn over safety glasses whenever there

is a risk of splashes, such as when preparing solutions.[4]

Lab Coat: A flame-resistant lab coat, such as one made from Nomex®, should be worn and

fully buttoned to provide maximum skin coverage.[4]

Footwear: Fully enclosed shoes that cover the entire foot are required.[4]

Respiratory Protection: If there is a potential for aerosolization or if handling the powder

outside of a certified chemical fume hood, a respirator is required.[4] The use of a respirator

must adhere to a comprehensive respiratory protection program, including medical

evaluations and fit testing.[4]

Four Levels of Personal Protective Equipment:

For substances with unknown hazards, it's useful to be aware of the four levels of PPE,

although for routine laboratory handling of small quantities of Regaloside D, Level C or B

equivalents should be considered.

Level D: The minimum protection for environments with no known hazards. May include

coveralls, safety glasses, and chemical-resistant footwear.[5]

Level C: Required when the airborne substance is known and criteria for an air-purifying

respirator are met. Includes a respirator, chemical-resistant clothing, and gloves.[5]
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Level B: Necessary when the highest level of respiratory protection is needed but a lesser

degree of skin protection is required. It involves a self-contained breathing apparatus (SCBA)

and chemical-resistant clothing.[5]

Level A: Demanded when the greatest potential for exposure and the highest level of skin,

respiratory, and eye protection is needed. This includes a fully encapsulated chemical-

resistant suit and an SCBA.[5]

Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols is critical for mitigating the risks associated with handling

Regaloside D.

Handling Procedures:

Preparation: All work with solid Regaloside D or concentrated solutions should be

conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[6]

Before starting, ensure a detailed inventory of all chemicals is maintained.[6]

Weighing: When weighing the powdered form, use a containment balance or a balance

within a fume hood to minimize the risk of airborne particles.

Solution Preparation: When dissolving Regaloside D, add the solvent slowly to the solid to

avoid splashing.

Spill Management: In the event of a spill, immediately alert others in the vicinity. For small

spills, use an appropriate absorbent material, and for larger spills, follow your institution's

emergency response plan. All materials used for spill cleanup should be treated as

hazardous waste.

Disposal Plan:

Proper disposal of Regaloside D and associated waste is essential to protect personnel and

the environment.

Waste Segregation: All solid waste contaminated with Regaloside D (e.g., pipette tips,

gloves, weighing paper) must be collected in a designated, clearly labeled hazardous waste
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container.[7]

Liquid Waste: Unused solutions of Regaloside D should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not dispose of this chemical down the

drain.[7]

Container Disposal: Empty containers that held Regaloside D must be triple-rinsed with a

suitable solvent. The rinsate should be collected as hazardous waste. After rinsing, the

container labels should be defaced before disposal according to institutional guidelines.[7]

Decontamination: All surfaces and equipment that have come into contact with Regaloside
D must be thoroughly decontaminated.

Visualizing Safety Workflows
To further clarify the necessary procedures, the following diagrams illustrate the key workflows

for handling and disposing of Regaloside D.
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Figure 1: Safe Handling Workflow for Regaloside D
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Caption: Figure 1: A flowchart outlining the procedural steps for the safe handling of

Regaloside D.
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Figure 2: Disposal Plan for Regaloside D Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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